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Compound of Interest
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Cat. No.: B15556988
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ATTO 465 maleimide, a fluorescent probe
with exceptional characteristics for high-sensitivity applications, including single-molecule
detection. Its rigid structure minimizes cis-trans isomerization, leading to remarkable
fluorescence intensity and spectral stability upon conjugation.[1] This document details its
photophysical properties, provides protocols for protein labeling and single-molecule
fluorescence resonance energy transfer (SmFRET) experiments, and illustrates key
experimental workflows.

Core Properties of ATTO 465

ATTO 465 is a fluorescent label derived from acriflavine, exhibiting strong absorption, high
fluorescence quantum yield, and notable thermal and photostability.[2] Its maleimide derivative
is specifically designed for covalent labeling of molecules containing thiol groups, such as
cysteine residues in proteins.

Photophysical Characteristics
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The spectral properties of ATTO 465 make it an excellent donor in FOrster Resonance Energy

Transfer (FRET) studies. A summary of its key quantitative data is presented below.

Property Value Reference
Absorption Maximum (Aabs) 453 nm [3]
Emission Maximum (Afl) 506 nm [3]

Molar Extinction Coefficient
7.5 x 104 M-1cm-1
(emax)

[3]

Fluorescence Quantum Yield

75% [3]
(nfl)
Fluorescence Lifetime (tfl) 5.0ns [3]
Stokes Shift 53 nm [3][4]

Note: The photophysical properties are for the carboxy derivative in aqueous solution.

Experimental Protocols

Protein Labeling with ATTO 465 Maleimide

This protocol outlines the steps for labeling a protein with ATTO 465 maleimide.

Materials:

e Protein of interest with accessible cysteine residue(s)

e ATTO 465 maleimide

o Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.5

» Reducing agent (e.g., Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP))

e Quenching reagent (e.g., L-cysteine or 3-mercaptoethanol)

e Purification column (e.g., Sephadex G-25)
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e Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Procedure:
o Protein Preparation:

o Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

o If the protein contains disulfide bonds that need to be reduced to expose the cysteine thiol
groups, add a 10-fold molar excess of a reducing agent like TCEP. If DTT is used, it must
be removed by dialysis before adding the dye, as it also contains a thiol group.

e Dye Preparation:

o Immediately before use, prepare a stock solution of ATTO 465 maleimide in anhydrous
DMF or DMSO at a concentration of 1-10 mM.

e Labeling Reaction:

o Add a 10- to 20-fold molar excess of the ATTO 465 maleimide stock solution to the
protein solution.

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light.

e Quenching:

o Add a quenching reagent in excess (e.g., 10-fold molar excess over the dye) to react with
any unreacted maleimide.

o Purification:

o Separate the labeled protein from the unreacted dye and quenching reagent using a size-
exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with a suitable
storage buffer.
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Single-Molecule FRET (smFRET) with ATTO 465 as a

Donor

This protocol describes a typical SmMFRET experiment using ATTO 465 as the donor and ATTO
542 as a suitable acceptor.

Materials:

o Protein or biomolecule of interest labeled with both ATTO 465 maleimide (donor) and an
acceptor maleimide dye (e.g., ATTO 542).

e Microscope coverslips and slides.

» Immobilization reagents (e.g., biotin-PEG and streptavidin for surface passivation and
immobilization).

» Imaging buffer (e.g., PBS with an oxygen scavenging system like protocatechuic
acid/protocatechuate-3,4-dioxygenase (PCA/PCD) and a triplet-state quencher like trolox).

Procedure:
» Surface Preparation:
o Clean microscope slides and coverslips thoroughly.

o Passivate the surface of the coverslip to prevent non-specific binding of the labeled
molecules. This is often achieved by creating a polyethylene glycol (PEG) layer, which can
be functionalized with biotin.

e Sample Immobilization:
o Incubate the biotin-PEGylated surface with streptavidin.

o Introduce the biotinylated and dual-labeled biomolecules at a very low concentration (pM
to nM range) to ensure that individual molecules are well-separated.

e Microscopy Setup:
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o Use a total internal reflection fluorescence (TIRF) microscope or a confocal microscope
equipped for single-molecule detection.

o The excitation laser should be set to efficiently excite the donor dye (ATTO 465), typically
around 450 nm.

o The emitted fluorescence is split into two channels using a dichroic mirror, one for the
donor emission (around 506 nm) and one for the acceptor emission (around 562 nm for
ATTO 542).

o Use highly sensitive detectors, such as electron-multiplying charge-coupled device
(EMCCD) cameras or single-photon avalanche diodes (SPADs).

o Data Acquisition:
o Acquire time-series of fluorescence images or intensity traces from individual molecules.
o Record both the donor and acceptor fluorescence intensities over time.

o Data Analysis:

o Calculate the FRET efficiency (E) for each single molecule using the formula: E = 1A/ (1A +
yID), where 1A and ID are the acceptor and donor intensities, and y is a correction factor
for the differences in quantum yields and detection efficiencies of the two dyes.

o Analyze the FRET efficiency distributions and time traces to understand the
conformational dynamics of the biomolecule.

Visualizations
Experimental Workflow for Protein Labeling
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Protein Labeling Workflow
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Caption: Workflow for labeling proteins with ATTO 465 maleimide.

Principle of Single-Molecule FRET
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Single-Molecule FRET Principle
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Caption: Schematic of high and low FRET states in a single-molecule experiment.

Single-Molecule Detection Experimental Setup
(Confocal)
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Confocal Microscopy for smFRET
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Caption: A simplified diagram of a confocal microscopy setup for SmFRET detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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